AS2541019
Overview
Description
AS2541019 is a selective Phosphatidylinositol-3-kinase p110δ (PI3Kδ) inhibitor.
Scientific Research Applications
Inhibition of Donor-Specific Antibody Production in Transplant Models
AS2541019, a selective inhibitor of Phosphatidylinositol-3-kinase p110δ (PI3Kδ), has been researched for its role in suppressing donor-specific antibody production in transplant models. Studies have shown its effectiveness in rodent and non-human primate allotransplant models, suggesting its potential in preventing antibody-mediated rejection (AMR) in organ transplantation. In these studies, AS2541019 was used alongside tacrolimus and mycophenolate mofetil (MMF) to inhibit de novo donor-specific antibodies (DSA) production, thereby indicating its potential as a candidate for preventing the development of AMR by inhibiting DSA production (Marui et al., 2019).
Effect on B Cell Immunity and Antibody Production
Further research into AS2541019 has demonstrated its significant impact on B cell immunity and antibody production. This selective PI3Kδ inhibitor effectively prevented B cell activation and proliferation in vitro. Oral administration of AS2541019 led to substantial inhibition of both T-dependent and T-independent de novo antibody production in the peripheral blood. This research highlights its potential use in managing conditions where excessive antibody production is a concern, such as in autoimmune diseases and organ rejection in transplantation (Marui et al., 2018).
properties
CAS RN |
2098906-98-8 |
|---|---|
Product Name |
AS2541019 |
Molecular Formula |
C26H33F2N7O3 |
Molecular Weight |
529.59 |
IUPAC Name |
N-(trans-4-((6-(2-(Difluoromethyl)-1H-benzo[d]imidazol-1-yl)-2-morpholinopyrimidin-4-yl)oxy)cyclohexyl)-2-(dimethylamino)acetamide |
InChI |
InChI=1S/C26H33F2N7O3/c1-33(2)16-22(36)29-17-7-9-18(10-8-17)38-23-15-21(31-26(32-23)34-11-13-37-14-12-34)35-20-6-4-3-5-19(20)30-25(35)24(27)28/h3-6,15,17-18,24H,7-14,16H2,1-2H3,(H,29,36)/t17-,18- |
InChI Key |
IEXOUJYSSRXBPJ-IYARVYRRSA-N |
SMILES |
O=C(N[C@H]1CC[C@H](OC2=NC(N3CCOCC3)=NC(N4C(C(F)F)=NC5=CC=CC=C45)=C2)CC1)CN(C)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AS2541019; AS-2541019; AS 2541019 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Alanine, N-[[2-[[5-(aminocarbonyl)-1H-benzimidazol-2-yl]methyl]-1-methyl-1H-benzimidazol-6-yl]carbonyl]-3-phosphono-](/img/structure/B605531.png)
![(E)-4-(5-(2-(3-methylbenzylidene)hydrazinyl)-2-(pyridin-4-yl)pyrazolo[1,5-a]pyrimidin-7-yl)morpholine](/img/structure/B605551.png)